Cas no 1820570-95-3 (Pyrrolidine, 4-methoxy-2-(methoxymethyl)-, (2S,4S)-)

• Product Name: Pyrrolidine, 4-methoxy-2-(methoxymethyl)-, (2S,4S)-
• CAS No: 1820570-95-3
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• MDL: MFCD29033758
• CID: 5162409
• PubChem ID: 22879683
• Update Time: 2025-08-05

Pyrrolidine, 4-methoxy-2-(methoxymethyl)-, (2S,4S)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 4-methoxy-2-(methoxymethyl)-, (2S,4S)-

• MDL： MFCD29033758
• Inchi： 1S/C7H15NO2/c1-9-5-6-3-7(10-2)4-8-6/h6-8H,3-5H2,1-2H3/t6-,7-/m0/s1
• InChI Key： PPTNZOLRDCBYIX-BQBZGAKWSA-N
• SMILES： N1C[C@@H](OC)C[C@H]1COC

Additional information on Pyrrolidine, 4-methoxy-2-(methoxymethyl)-, (2S,4S)-

Comprehensive Overview of Pyrrolidine, 4-methoxy-2-(methoxymethyl)-, (2S,4S)- (CAS No. 1820570-95-3)

The compound Pyrrolidine, 4-methoxy-2-(methoxymethyl)-, (2S,4S)- (CAS No. 1820570-95-3) is a chiral pyrrolidine derivative with significant applications in pharmaceutical and chemical research. Its unique stereochemistry, denoted by the (2S,4S) configuration, makes it a valuable building block for asymmetric synthesis. The presence of methoxy and methoxymethyl groups enhances its reactivity and solubility, making it a versatile intermediate in drug discovery and organic synthesis.

In recent years, the demand for chiral compounds like Pyrrolidine, 4-methoxy-2-(methoxymethyl)-, (2S,4S)- has surged due to their role in developing enantioselective catalysts and bioactive molecules. Researchers are particularly interested in its potential to improve the efficacy of central nervous system (CNS) drugs and antiviral agents. This aligns with current trends in precision medicine and targeted therapy, where chiral purity is critical for minimizing side effects.

The synthesis of Pyrrolidine, 4-methoxy-2-(methoxymethyl)-, (2S,4S)- often involves multi-step processes, including asymmetric hydrogenation and enzymatic resolution. These methods are frequently discussed in green chemistry forums, as the industry shifts toward sustainable practices. Its low toxicity profile and high stability further contribute to its appeal in large-scale production.

From an analytical perspective, Pyrrolidine, 4-methoxy-2-(methoxymethyl)-, (2S,4S)- is characterized using techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound meets the stringent purity standards required for pharmaceutical applications. The growing emphasis on quality control and regulatory compliance has made these analytical protocols indispensable.

Beyond pharmaceuticals, this compound is also explored in material science for designing functional polymers and liquid crystals. Its structural flexibility allows for modifications that tailor properties like thermal stability and optical activity. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance.

In summary, Pyrrolidine, 4-methoxy-2-(methoxymethyl)-, (2S,4S)- (CAS No. 1820570-95-3) represents a critical asset in modern chemistry. Its role in drug development, catalysis, and material innovation positions it at the forefront of scientific advancement. As research continues to uncover new applications, this compound is poised to remain a focal point in both academic and industrial settings.